
An In-depth Technical Guide to 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:

1-(3-

Hydroxyphenyl)cyclohexanecarbo

nitrile

CAS No.: 1263285-86-4

Cat. No.: B597251

Get Quote

This technical guide provides a comprehensive overview of 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile (CAS No. 1263285-86-4), a molecule of significant

interest in medicinal chemistry and organic synthesis. This document is intended for

researchers, scientists, and drug development professionals, offering insights into its chemical

properties, synthesis, potential applications, and safe handling. The information presented

herein is a synthesis of available data and established chemical principles, designed to provide

a robust foundation for further investigation.

Core Molecular Characteristics
1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a bifunctional organic compound featuring a

cyclohexane ring, a nitrile group, and a 3-hydroxyphenyl substituent, all attached to a

quaternary carbon. This unique arrangement of functional groups imparts specific chemical

reactivity and potential biological activity.
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The presence of a phenolic hydroxyl group provides a site for hydrogen bonding and potential

metabolic transformations, while the nitrile group can act as a hydrogen bond acceptor or a

bioisostere for other functional groups in drug design.[1] The cyclohexane scaffold offers a

three-dimensional framework that can be functionalized to optimize binding to biological

targets.[2]

Table 1: Physicochemical Properties of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Property Value Source(s)

CAS Number 1263285-86-4 [3][4][5][6]

Molecular Formula C13H15NO [3][4][6]

Molecular Weight 201.27 g/mol [3][4][6]

MDL Number MFCD17011760 [3][6]

Class
Specialty Chemicals /

Pharmaceutical Intermediates
[4][7]

Hazard Irritant [6]

Synthesis and Mechanistic Considerations
While specific literature detailing the synthesis of 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile is not readily available, a plausible and efficient

synthetic route can be devised based on well-established named reactions in organic

chemistry. A logical approach would be a variation of the Strecker synthesis or direct cyanation

of a suitable precursor.

Proposed Synthetic Pathway: Cyanation of a Hemiketal
Intermediate
A highly effective method for the synthesis of α-hydroxynitriles (cyanohydrins) and their

subsequent derivatives involves the reaction of a ketone with a cyanide source. In this case,

the precursor would be 3-(cyclohexan-1-one-yl)phenol.

Experimental Protocol:
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Preparation of the Precursor: 3-Bromophenol is reacted with cyclohexanone in the presence

of a palladium catalyst and a suitable base (e.g., Buchwald-Hartwig amination conditions

adapted for C-O coupling) to yield 3-(cyclohexan-1-one-yl)phenol.

Cyanation Reaction:

To a solution of 3-(cyclohexan-1-one-yl)phenol (1 equivalent) in a suitable solvent such as

methanol or ethanol, add sodium cyanide (NaCN, 1.2 equivalents).

Cool the mixture to 0-5 °C in an ice bath.

Slowly add a solution of a mild acid, such as acetic acid or sodium bisulfite, to generate

HCN in situ.

Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Work-up and Purification:

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel to afford pure

1-(3-hydroxyphenyl)cyclohexanecarbonitrile.

Causality in Experimental Choices:

The in situ generation of HCN from NaCN and a mild acid is a standard and safer alternative

to handling highly toxic hydrogen cyanide gas directly.

The choice of a protic solvent like methanol can facilitate the reaction by stabilizing the

intermediates.
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Purification by column chromatography is essential to remove any unreacted starting

material and byproducts, ensuring high purity of the final compound.

Proposed Reaction Mechanism
The reaction likely proceeds through the formation of a cyanohydrin intermediate, which is

stable due to the presence of the quaternary carbon.

Step 1: Nucleophilic Attack

Step 2: Protonation

3-(Cyclohexan-1-one-yl)phenol

CN⁻ Alkoxide Intermediate

+ CN⁻

H⁺ (from H₂O or mild acid) 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

+ H⁺

Click to download full resolution via product page

Caption: Proposed mechanism for the synthesis of 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile.

Spectral Characterization (Predicted)
In the absence of published spectral data, the following are predictions based on the chemical

structure and data from analogous compounds. These predictions are valuable for guiding the

characterization of synthesized material.

¹H NMR Spectroscopy
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Aromatic Protons (δ 6.5-7.5 ppm): The 3-hydroxyphenyl group will exhibit a complex

multiplet pattern characteristic of a 1,3-disubstituted benzene ring.

Phenolic Proton (δ 5.0-6.0 ppm, broad): A broad singlet, which is exchangeable with D₂O. Its

chemical shift can be concentration-dependent.

Cyclohexane Protons (δ 1.5-2.5 ppm): A series of broad multiplets corresponding to the axial

and equatorial protons of the cyclohexane ring.

¹³C NMR Spectroscopy
Nitrile Carbon (δ ~120 ppm): A characteristic signal for the cyano group carbon.

Quaternary Carbon (δ ~40-50 ppm): The carbon atom attached to the phenyl, cyano, and

cyclohexane moieties.

Aromatic Carbons (δ 110-160 ppm): Six distinct signals for the carbons of the phenyl ring,

with the carbon attached to the hydroxyl group being the most downfield.

Cyclohexane Carbons (δ 20-40 ppm): Signals corresponding to the methylene groups of the

cyclohexane ring.

Infrared (IR) Spectroscopy
O-H Stretch (broad, ~3300 cm⁻¹): A broad absorption band characteristic of the phenolic

hydroxyl group.

C-H Stretch (aromatic, ~3000-3100 cm⁻¹): Absorptions for the C-H bonds of the phenyl ring.

C-H Stretch (aliphatic, ~2850-2950 cm⁻¹): Absorptions for the C-H bonds of the cyclohexane

ring.

C≡N Stretch (sharp, ~2230 cm⁻¹): A sharp, medium-intensity band characteristic of the nitrile

group.

C=C Stretch (aromatic, ~1600 cm⁻¹ and ~1450 cm⁻¹): Absorptions corresponding to the

carbon-carbon double bonds in the aromatic ring.
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Applications in Drug Discovery and Medicinal
Chemistry
While specific biological activities for 1-(3-hydroxyphenyl)cyclohexanecarbonitrile have not

been extensively reported, its structural motifs are present in numerous pharmacologically

active compounds. This makes it a valuable scaffold and intermediate for drug discovery.

As a Precursor for Novel Chemical Entities: This molecule can serve as a starting point for

the synthesis of more complex molecules. The hydroxyl and nitrile groups are amenable to a

wide range of chemical transformations.

Potential as an Enzyme Inhibitor: The hydroxyphenyl moiety is a common feature in many

enzyme inhibitors, where it can participate in key hydrogen bonding interactions within the

active site. For instance, derivatives of cyclohexane have been explored as inhibitors of

enzymes like 4-hydroxyphenylpyruvate dioxygenase.[8]

Scaffold for CNS-Active Agents: The cyclohexane ring provides a lipophilic scaffold that can

facilitate blood-brain barrier penetration, a desirable property for drugs targeting the central

nervous system.

Bioisosteric Replacement: The nitrile group can serve as a bioisostere for a carbonyl group

or a hydroxyl group, offering advantages in terms of metabolic stability and bioavailability.[1]

Caption: Potential applications of the core scaffold in drug discovery.

Safety, Handling, and Storage
As with any chemical compound, proper safety precautions must be observed when handling

1-(3-hydroxyphenyl)cyclohexanecarbonitrile.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[9][10]

Ventilation: Use only outdoors or in a well-ventilated area.[9][10] Ensure that eyewash

stations and safety showers are readily accessible.[11]
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Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9][10] Wash hands and

any exposed skin thoroughly after handling.[9][10] Do not eat, drink, or smoke when using

this product.[9][10]

First Aid:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[9][10]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[9][10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[9][10]

Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[9][10]

Storage: Store in a well-ventilated place.[9][10] Keep the container tightly closed.[9][10]

Store locked up.

Disposal: Dispose of contents/container to an approved waste disposal plant.[9][10]

Conclusion
1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a compound with significant potential in the

fields of organic synthesis and medicinal chemistry. Its unique combination of functional groups

on a three-dimensional scaffold makes it an attractive building block for the development of

novel therapeutics. While detailed experimental data for this specific molecule is emerging, this

guide provides a solid, scientifically-grounded framework for its synthesis, characterization, and

potential applications. Further research into its biological activity is warranted and could unveil

new avenues for drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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